Cas no 511279-97-3 (3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid)

• Product Name: 3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid
• CAS No: 511279-97-3
• MF: C₁₃H₁₃N₅O₃S
• MW: 319.339020490646
• CID: 5732869
• Update Time: 2023-11-22

3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[[2-[(4,6-Diamino-2-pyrimidinyl)thio]acetyl]amino]benzoic Acid
• Benzoic acid, 3-[[2-[(4,6-diamino-2-pyrimidinyl)thio]acetyl]amino]-
• 3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid

• Inchi： 1S/C13H13N5O3S/c14-9-5-10(15)18-13(17-9)22-6-11(19)16-8-3-1-2-7(4-8)12(20)21/h1-5H,6H2,(H,16,19)(H,20,21)(H4,14,15,17,18)
• InChI Key： KAYOUBRWBHYIMB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(CSC2=NC(N)=CC(N)=N2)=O)=C1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 735.2±60.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides